Cas no 817618-57-8 (tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate)

Tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate is a boronate ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tert-butyl carbamate group enhances stability, while the tetramethyl-1,3,2-dioxaborolane moiety offers improved solubility and handling compared to free boronic acids. This compound is particularly useful in pharmaceutical and agrochemical research due to its compatibility with a wide range of reaction conditions. Its structural features facilitate efficient coupling with aryl halides, enabling the construction of complex biaryl frameworks. The product is typically handled under inert conditions to preserve its reactivity and shelf life.

tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate structure

817618-57-8 structure

Product Name:tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate

CAS No:817618-57-8

MF:C₁₈H₂₈BNO₄

MW:333.230225563049

CID:1035188

PubChem ID:67148275

Update Time:2025-05-22

tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl methyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
- tert-butyl methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
- tert-butyl N-methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
- tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
- tert-butyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
- 817618-57-8
- J-524787
- tert-Butylmethyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
- EN300-176957
- FT-0722299
- SCHEMBL1750582
- DTXSID00736519
- methyl-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamic acid tert-butyl ester
- tert-Butyl methyl[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
- SB83356
- G61660
- DA-41294
- Inchi： 1S/C18H28BNO4/c1-16(2,3)22-15(21)20(8)14-11-9-10-13(12-14)19-23-17(4,5)18(6,7)24-19/h9-12H,1-8H3
- InChI Key： IFVOLPRUHFYMIB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2)N(C)C(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 333.2111385g/mol
Monoisotopic Mass: 333.2111385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48Å²

tert-butyl N-methyl-N-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate Pricemore >>

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Chemenu	CM134036-1g	tert-Butyl methyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate	817618-57-8	95 %	1g	$615	2021-08-05
Alichem	A019117410-1g	tert-Butyl methyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate	817618-57-8	95%	1g	$646.84	2023-09-01
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Enamine	EN300-176957-1g	tert-butyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate	817618-57-8		1g	$628.0	2023-09-20
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Enamine	EN300-176957-0.05g	tert-butyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate	817618-57-8		0.05g	$528.0	2023-09-20
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